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Get Quote

Product: Anti-Human CD8 (Clone: CN009543V), PE Conjugate

Audience: Researchers, scientists, and drug development professionals.

Introduction
CN009543V is a monoclonal antibody specifically designed to identify and quantify the human

CD8 protein, a transmembrane glycoprotein that serves as a co-receptor for the T-cell receptor

(TCR). The CD8 co-receptor is predominantly expressed on cytotoxic T lymphocytes and is

crucial for their activation and function in the adaptive immune system. This antibody,

conjugated to Phycoerythrin (PE), is optimized for the analysis of human lymphocyte subsets

by flow cytometry. Flow cytometry is a powerful technique used to analyze the physical and

chemical characteristics of single cells as they pass through a laser beam.[1][2] Common

applications include immunophenotyping, cell cycle analysis, and apoptosis detection.[3][4]

This document provides detailed protocols and expected results for the use of CN009543V in

the immunophenotyping of human peripheral blood mononuclear cells (PBMCs).
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Immunophenotyping is the most common application of flow cytometry, allowing for the

identification and quantification of cell populations in a heterogeneous sample, such as blood

or bone marrow.[1][3] The CN009543V antibody is ideally suited for this purpose, enabling

researchers to:

Quantify CD8+ cytotoxic T cells in various samples.

Analyze lymphocyte subsets in immunology research.

Monitor immune responses in disease and therapeutic interventions.

Characterize cell populations in hematological malignancy research.[3]

Signaling Pathway and Experimental Workflow
To provide context for the application, the following diagrams illustrate the simplified signaling

pathway involving CD8 and the general experimental workflow for immunophenotyping using

CN009543V.
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Immunophenotyping Experimental Workflow
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Immunophenotyping Experimental Workflow

Quantitative Data Summary
The following table summarizes representative data from an immunophenotyping experiment

using CN009543V on PBMCs isolated from healthy human donors.
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Parameter Donor 1 Donor 2 Donor 3 Average

Total

Lymphocytes (%)
85.2 89.1 87.5 87.3

CD8+ Cells (% of

Lymphocytes)
28.6 32.1 29.8 30.2

Mean

Fluorescence

Intensity (MFI) of

CD8+ Population

15,432 16,876 16,112 16,140

Experimental Protocols
Isolation of Human PBMCs from Whole Blood
This protocol describes the isolation of peripheral blood mononuclear cells (PBMCs) from

whole blood using density gradient centrifugation.

Materials:

Human whole blood collected in anticoagulant (e.g., EDTA, heparin)

Phosphate-buffered saline (PBS), pH 7.4

Ficoll-Paque™ PLUS or other density gradient medium

15 mL or 50 mL conical centrifuge tubes

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS)

Procedure:

Dilute the whole blood sample 1:1 with PBS in a conical tube.

Carefully layer the diluted blood over a volume of Ficoll-Paque™ equal to the original blood

sample volume, creating a distinct interface.
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Centrifuge at 400 x g for 30 minutes at room temperature with the centrifuge brake turned

off.

After centrifugation, carefully aspirate the upper layer (plasma and platelets).

Collect the buffy coat layer, containing the PBMCs, at the plasma-Ficoll interface and transfer

to a new conical tube.[5]

Wash the isolated PBMCs by filling the tube with PBS and centrifuging at 300-400 x g for 5

minutes at 4°C. Discard the supernatant.

Repeat the wash step.

Resuspend the cell pellet in Flow Cytometry Staining Buffer.

Perform a cell count and viability analysis using a hemocytometer and trypan blue or an

automated cell counter. Adjust the cell concentration to 1 x 10^7 cells/mL.[5]

Staining of Cell Surface Antigens
This protocol outlines the procedure for staining PBMCs with the CN009543V-PE antibody.

Materials:

Isolated PBMCs (1 x 10^7 cells/mL)

Anti-Human CD8 (Clone: CN009543V), PE Conjugate

Flow Cytometry Staining Buffer

96-well round-bottom plate or flow cytometry tubes

Procedure:

Add 100 µL of the PBMC suspension (1 x 10^6 cells) to each well of a 96-well plate or to a

flow cytometry tube.

Add the appropriate, pre-titrated amount of CN009543V-PE antibody to the cells.
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Incubate for 20-30 minutes at 2-8°C, protected from light.[5]

Wash the cells by adding 2 mL of Flow Cytometry Staining Buffer and centrifuging at 300-

400 x g for 5 minutes.

Discard the supernatant and repeat the wash step.

Resuspend the final cell pellet in 500 µL of Flow Cytometry Staining Buffer.

The samples are now ready for data acquisition on a flow cytometer.

Data Acquisition and Analysis
Instrument Setup:

Use a flow cytometer equipped with a laser that can excite PE (e.g., 488 nm or 561 nm).

Set up forward scatter (FSC) and side scatter (SSC) parameters to visualize the cell

populations.

Set up a fluorescence channel for PE detection (typically around 575 nm).

Perform compensation if other fluorochromes with spectral overlap are used.

Gating Strategy:

Create an FSC vs. SSC plot to identify the lymphocyte population based on its characteristic

low FSC and low SSC properties, excluding debris and larger cells like monocytes.

Gate on the lymphocyte population.

Create a histogram or a dot plot to visualize the PE signal from the gated lymphocyte

population.

Set a gate on the PE-positive (CD8+) population based on an unstained or isotype control to

determine the percentage of CD8+ cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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